Cas no 2097956-92-6 (2-(Aminomethyl)-2-fluoro-3-methylpentan-1-amine dihydrochloride)

• Product Name: 2-(Aminomethyl)-2-fluoro-3-methylpentan-1-amine dihydrochloride
• CAS No: 2097956-92-6
• MF: C₇H₁₉Cl₂FN₂
• MW: 221.143563508987
• CID: 4773276
• Update Time: 2025-10-22

2-(Aminomethyl)-2-fluoro-3-methylpentan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)-2-fluoro-3-methylpentan-1-amine dihydrochloride
• 2-butan-2-yl-2-fluoropropane-1,3-diamine;dihydrochloride
• 2-(Aminomethyl)-2-fluoro-3-methylpentan-1-amine dihydrochloride

• Inchi： 1S/C7H17FN2.2ClH/c1-3-6(2)7(8,4-9)5-10;;/h6H,3-5,9-10H2,1-2H3;2*1H
• InChI Key： MWOAPBWIDWMOHA-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC(CN)(CN)C(C)CC

Computed Properties

• Exact Mass: 220.0909322 g/mol
• Monoisotopic Mass: 220.0909322 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 91.6
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 221.14
• Topological Polar Surface Area: 52

Additional information on 2-(Aminomethyl)-2-fluoro-3-methylpentan-1-amine dihydrochloride

Research Update on 2-(Aminomethyl)-2-fluoro-3-methylpentan-1-amine dihydrochloride (CAS: 2097956-92-6)

2-(Aminomethyl)-2-fluoro-3-methylpentan-1-amine dihydrochloride (CAS: 2097956-92-6) is a fluorinated amine derivative that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, including a fluorine atom and a branched alkyl chain, has shown potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug discovery.

The synthesis of 2-(Aminomethyl)-2-fluoro-3-methylpentan-1-amine dihydrochloride has been optimized to improve yield and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. The researchers employed a multi-step synthetic route involving fluorination and amine protection strategies, achieving a final product with high enantiomeric purity. This advancement is critical for ensuring the compound's consistency in preclinical and clinical studies.

Pharmacological evaluations of this compound have revealed its activity as a modulator of specific neurotransmitter systems. In vitro studies demonstrated its affinity for GABA_A receptors, suggesting potential applications in neurological disorders such as anxiety and epilepsy. Additionally, preliminary in vivo data from rodent models indicated favorable pharmacokinetic properties, including good blood-brain barrier penetration and a manageable safety profile.

Recent collaborations between academic and industrial researchers have explored the compound's potential in targeted drug delivery systems. A 2024 study highlighted its use as a building block for prodrugs, leveraging its amine group for conjugation with therapeutic payloads. This approach could enhance drug solubility and bioavailability, addressing key challenges in drug development.

Despite these promising findings, challenges remain in the clinical translation of 2-(Aminomethyl)-2-fluoro-3-methylpentan-1-amine dihydrochloride. Issues such as metabolic stability and potential off-target effects require further investigation. Ongoing research aims to address these limitations through structural modifications and advanced formulation strategies.

In conclusion, 2-(Aminomethyl)-2-fluoro-3-methylpentan-1-amine dihydrochloride (CAS: 2097956-92-6) represents a promising candidate for further development in the pharmaceutical industry. Its unique chemical properties and versatile applications underscore its potential as a valuable tool in drug discovery and therapeutic innovation. Future studies will likely focus on optimizing its pharmacological profile and expanding its therapeutic indications.